Cas no 1807026-86-3 (Methyl 2-bromo-3-chloro-5-cyanophenylacetate)

• Product Name: Methyl 2-bromo-3-chloro-5-cyanophenylacetate
• CAS No: 1807026-86-3
• MF: C₁₀H₇BrClNO₂
• MW: 288.525080919266
• CID: 4973552
• Update Time: 2025-10-30

Methyl 2-bromo-3-chloro-5-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-chloro-5-cyanophenylacetate

• Inchi： 1S/C10H7BrClNO2/c1-15-9(14)4-7-2-6(5-13)3-8(12)10(7)11/h2-3H,4H2,1H3
• InChI Key： CVDYFVBPAAOJMT-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C#N)C=C1CC(=O)OC)Cl

Computed Properties

• Exact Mass: 286.93487 g/mol
• Monoisotopic Mass: 286.93487 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 288.52
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-bromo-3-chloro-5-cyanophenylacetate

Methyl 2-bromo-3-chloro-5-cyanophenylacetate (CAS No. 1807026-86-3): An Overview

Methyl 2-bromo-3-chloro-5-cyanophenylacetate (CAS No. 1807026-86-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique 2-bromo-3-chloro-5-cyanophenylacetate moiety, exhibits a range of properties that make it a valuable intermediate in the synthesis of pharmaceuticals and advanced materials.

The molecular structure of Methyl 2-bromo-3-chloro-5-cyanophenylacetate consists of a phenyl ring substituted with bromine, chlorine, and cyano groups, along with an acetate ester functionality. This combination of functional groups imparts distinct chemical and physical properties to the compound, making it an attractive candidate for various applications.

In the realm of medicinal chemistry, Methyl 2-bromo-3-chloro-5-cyanophenylacetate has been explored as a key intermediate in the synthesis of novel drugs. Recent studies have highlighted its potential in the development of anticancer agents and antiviral compounds. For instance, researchers at the University of California, Los Angeles (UCLA) have reported the use of this compound in the synthesis of a new class of small molecules that exhibit potent antitumor activity against breast cancer cell lines. The bromine and chlorine substituents on the phenyl ring contribute to the compound's lipophilicity, which is crucial for enhancing cellular uptake and efficacy.

Beyond its pharmaceutical applications, Methyl 2-bromo-3-chloro-5-cyanophenylacetate has also found utility in materials science. The presence of the cyano group imparts electronic properties that are beneficial for the development of conductive polymers and organic semiconductors. A study published in the Journal of Materials Chemistry C demonstrated that this compound can be used as a building block for designing high-performance organic field-effect transistors (OFETs). The unique combination of functional groups allows for fine-tuning of the electronic properties, leading to improved device performance.

The synthesis of Methyl 2-bromo-3-chloro-5-cyanophenylacetate typically involves multistep reactions, starting from readily available starting materials. One common synthetic route involves the bromination and chlorination of a substituted phenylacetic acid followed by esterification with methanol. The cyano group can be introduced through various methods, such as nitrile formation from an amide or direct cyanation using a cyanating agent like copper(I) cyanide. Recent advancements in green chemistry have led to more sustainable and environmentally friendly synthetic methods, reducing the use of hazardous reagents and minimizing waste generation.

The physical properties of Methyl 2-bromo-3-chloro-5-cyanophenylacetate are also noteworthy. It is a solid at room temperature with a melting point ranging from 100 to 110°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF), but exhibits limited solubility in water. These solubility characteristics make it suitable for various synthetic transformations and purification techniques.

In terms of safety and handling, while Methyl 2-bromo-3-chloro-5-cyanophenylacetate is not classified as a hazardous material under current regulations, it is important to follow standard laboratory practices when working with this compound. Proper personal protective equipment (PPE) should be worn, and adequate ventilation should be maintained to prevent inhalation or skin contact.

The market demand for Methyl 2-bromo-3-chloro-5-cyanophenylacetate is expected to grow in response to increasing research activities in medicinal chemistry and materials science. Key players in the chemical industry are investing in R&D to develop new applications and improve synthetic processes. For example, companies like Sigma-Aldrich and Alfa Aesar offer this compound as part of their catalogues, catering to academic and industrial researchers.

In conclusion, Methyl 2-bromo-3-chloro-5-cyanophenylacetate (CAS No. 1807026-86-3) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique molecular structure and versatile functional groups make it an essential intermediate for synthesizing advanced materials and novel drugs. As research continues to uncover new uses for this compound, its importance in scientific and industrial contexts is likely to increase further.